![molecular formula C7H12N6O B2464231 6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-ylurea CAS No. 2408965-40-0](/img/structure/B2464231.png)
6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-ylurea
Overview
Description
“6,7,8,9-Tetrahydro-5H-tetrazolo[1,5-a]azepin-7-ylurea” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of “this compound” is not explicitly mentioned in the available resources .
Molecular Structure Analysis
The molecular structure of “this compound” is not explicitly provided in the available resources .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly provided in the available resources .
Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
Research has demonstrated the synthesis and biological evaluation of novel compounds related to the tetrazolo[1,5-a]azepin-7-ylurea scaffold, showing significant antimicrobial, anti-inflammatory, and analgesic activities. For instance, a study highlighted the design and synthesis of dihydrobenzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones, with some derivatives exhibiting potent antimicrobial and anti-inflammatory activities, comparable to standard drugs (Rajanarendar et al., 2013). Another study on methylenebis-isoxazolo[4,5-b]azepines derivatives also showed significant antimicrobial and anticancer activities, underscoring the therapeutic potential of this chemical class (Rajanarendar et al., 2012).
Synthesis and Chemical Properties
The synthesis and functional properties of tetrazolo[1,5-a]azepin-7-ylurea derivatives have been explored extensively. A novel approach to synthesize tetrahydrobenzo[b]azepines via palladium/norbornene cooperative catalysis has been reported, highlighting a modular entry to functionalized tetrahydrobenzo[b]azepines, which are crucial in the development of bioactive compounds (Liu et al., 2021). Additionally, the computational and anti-tumor studies on steroidal tetrazole derivatives have shed light on their molecular structure and potential anti-tumor activity, providing insights into the design of new therapeutic agents (Alam et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-tetrazolo[1,5-a]azepin-7-ylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N6O/c8-7(14)9-5-1-2-6-10-11-12-13(6)4-3-5/h5H,1-4H2,(H3,8,9,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAAGZPGYEJHIMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NN=NN2CCC1NC(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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